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Compound of Interest

Compound Name: fascin

Cat. No.: B1174746 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of a new fascin antibody (designated as

"New-FascinAb") against two leading commercially available alternatives (Antibody A and

Antibody B). The data presented herein is designed to offer an objective assessment of New-

FascinAb's specificity and performance across various standard immunoassays. Detailed

experimental protocols and visual workflows are included to ensure reproducibility and aid in

the critical evaluation of this new reagent.

Performance Comparison
The specificity and performance of New-FascinAb were rigorously tested against two other

commercially available fascin antibodies. The following tables summarize the quantitative data

obtained from Western Blotting (WB), Immunoprecipitation (IP), Immunohistochemistry (IHC),

and Immunofluorescence (IF).

Table 1: Western Blot (WB) Analysis
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Antibody Dilution
Signal-to-
Noise Ratio
(HeLa)

Band
Specificity
(kDa)

Knockdown
(KD) Validation
(% Signal
Reduction)

New-FascinAb 1:2000 15.2 ~55 kDa 92%

Antibody A 1:1000 12.5 ~55 kDa 88%

Antibody B 1:1500 10.8

~55 kDa with

minor off-target

bands

85%

Table 2: Immunoprecipitation (IP) Efficiency

Antibody Amount (µg)
% Fascin Pulldown
(vs. Input)

Co-IP of β-catenin

New-FascinAb 2 85% Detected

Antibody A 2 78% Detected

Antibody B 3 70% Weakly Detected

Table 3: Immunohistochemistry (IHC) Staining in Human Colon Carcinoma

Antibody Dilution
Staining
Intensity (1-4
scale)

Localization
Background
Staining

New-FascinAb 1:500 4 Cytoplasmic Minimal

Antibody A 1:250 3 Cytoplasmic Low

Antibody B 1:400 3
Cytoplasmic and

weak nuclear
Moderate

Table 4: Immunofluorescence (IF) in U87-MG Cells
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Antibody Dilution

Signal
Intensity
(Arbitrary
Units)

Colocalization
with F-actin

Non-specific
Staining

New-FascinAb 1:1000 9800 High Very Low

Antibody A 1:800 8500 High Low

Antibody B 1:1000 7900 Moderate Moderate

Experimental Workflows and Signaling Pathways
To provide a clear understanding of the validation process and the biological context of fascin,

the following diagrams have been generated.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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